Cas no 1249856-01-6 (3,3-dicyclopropylpropan-1-amine)

• Product Name: 3,3-dicyclopropylpropan-1-amine
• CAS No: 1249856-01-6
• MF: C₉H₁₇N
• MW: 139.23798251152
• MDL: MFCD16083219
• CID: 5558683
• PubChem ID: 57444437
• Update Time: 2026-03-11

3,3-dicyclopropylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanamine, γ-cyclopropyl-
• 3,3-dicyclopropylpropan-1-amine
• 3,3-Dicyclopropyl-propylamine

• MDL： MFCD16083219
• Inchi： 1S/C9H17N/c10-6-5-9(7-1-2-7)8-3-4-8/h7-9H,1-6,10H2
• InChI Key： WLGMERNHAYRSNO-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C1CC1)CCN

Experimental Properties

• Density: 1.032±0.06 g/cm3(Predicted)
• Boiling Point: 199.6±8.0 °C(Predicted)
• pka: 10.60±0.13(Predicted)

Additional information on 3,3-dicyclopropylpropan-1-amine

3,3-Dicyclopropylpropan-1-amine (CAS No. 1249856-01-6): A Versatile Building Block in Organic Synthesis

3,3-Dicyclopropylpropan-1-amine (CAS No. 1249856-01-6) is an increasingly important amine compound in modern organic chemistry and pharmaceutical research. This structurally unique molecule features two cyclopropyl groups attached to a propylamine backbone, creating interesting steric and electronic properties that make it valuable for various applications. The compound's molecular formula is C9H17N, with a molecular weight of 139.24 g/mol.

The growing interest in 3,3-dicyclopropylpropylamine derivatives stems from their potential in drug discovery and material science. Researchers are particularly drawn to its constrained geometry and the potential for creating novel bioactive molecules. The cyclopropane rings in this compound introduce significant ring strain, which can influence both the compound's reactivity and its interactions with biological targets.

In pharmaceutical applications, 3,3-dicyclopropylpropan-1-amine serves as a key intermediate for the synthesis of various drug candidates. Its structural features make it particularly useful in developing CNS-active compounds, where the rigid cyclopropyl groups can help optimize blood-brain barrier penetration. Recent studies have explored its potential in creating novel neuromodulators and receptor ligands, addressing current research trends in neurological disorders.

The compound's physical properties include typically being a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents. Its boiling point and melting point vary depending on purity and storage conditions. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous material classifications.

From a synthetic chemistry perspective, 3,3-dicyclopropylpropan-1-amine offers several advantages. The amine functionality provides an excellent handle for further derivatization, while the cyclopropyl groups can influence the stereochemistry of subsequent reactions. This makes it valuable for creating chiral auxiliaries and asymmetric catalysts, particularly in the synthesis of complex natural products.

Recent market trends show increasing demand for specialty amines like 3,3-dicyclopropylpropan-1-amine, driven by growth in pharmaceutical and agrochemical research. Manufacturers are responding by developing more efficient synthetic routes to produce this compound at scale. Current production methods typically involve cyclopropanation reactions followed by appropriate functional group transformations to introduce the amine moiety.

In material science applications, the compound's unique structure makes it interesting for developing advanced polymers and functional materials. The rigidity imparted by the cyclopropyl groups can influence polymer chain packing and thermal properties, potentially leading to materials with novel characteristics. Researchers are exploring its use in creating high-performance coatings and specialty adhesives.

Quality control for 3,3-dicyclopropylpropan-1-amine typically involves analytical techniques such as GC-MS, HPLC, and NMR spectroscopy. These methods ensure the compound meets the purity standards required for research and industrial applications. Storage recommendations generally include keeping the material in a cool, dry place under inert atmosphere to maintain stability.

The future outlook for 3,3-dicyclopropylpropan-1-amine appears promising, with potential applications expanding beyond current uses. As computational chemistry and AI-assisted drug discovery advance, the compound's unique features may find new applications in structure-based drug design and virtual screening approaches. Its role in developing next-generation therapeutics continues to attract research attention.

For researchers working with 3,3-dicyclopropylpropan-1-amine, it's important to consult current literature for the latest synthetic protocols and safety data. The compound's growing importance in medicinal chemistry suggests we'll see continued innovation in its applications and derivatives. As with all chemical research, proper risk assessment and safety protocols should always be followed when handling this material.